Cas no 1344004-36-9 (5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid)

• Product Name: 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid
• CAS No: 1344004-36-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD17259276
• CID: 5159257
• PubChem ID: 62958306
• Update Time: 2025-05-18

5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid
• 5-(1-Ethylpyrazol-4-yl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(1-ethyl-1H-pyrazol-4-yl)-

• MDL： MFCD17259276
• Inchi： 1S/C11H11N3O2/c1-2-14-7-9(6-13-14)8-3-4-10(11(15)16)12-5-8/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： BEETYUGFJFJOGP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=NN(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 68

Additional information on 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid

5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid (CAS No. 1344004-36-9): A Versatile Building Block in Medicinal Chemistry

5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid (CAS No. 1344004-36-9) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and drug discovery. This pyridine-pyrazole hybrid molecule serves as a valuable building block for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid combines two privileged pharmacophores - the pyridine and pyrazole moieties - which are frequently found in many FDA-approved drugs. This structural feature makes it particularly interesting for medicinal chemists exploring new drug-like molecules with improved pharmacokinetic properties. Recent searches in scientific databases show growing interest in "pyridine-pyrazole derivatives as kinase inhibitors" and "heterocyclic carboxylic acids in drug design", reflecting the compound's relevance in current research trends.

From a chemical perspective, 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid offers multiple sites for structural modification, making it highly versatile for structure-activity relationship (SAR) studies. The carboxylic acid group at the 2-position of the pyridine ring provides an excellent handle for amide bond formation, while the ethyl-substituted pyrazole moiety contributes to the compound's lipophilicity and potential membrane permeability. These characteristics answer common search queries about "how to modify pyridine-carboxylic acids for drug development" and "importance of pyrazole in medicinal chemistry".

In pharmaceutical applications, derivatives of 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid have shown promise in several therapeutic areas. Recent patent literature reveals its use in developing compounds targeting inflammatory diseases, metabolic disorders, and certain oncological indications. The compound's scaffold is particularly valuable for designing selective kinase inhibitors, addressing the frequent search term "small molecule kinase inhibitors with pyrazole moiety". Its balanced physicochemical properties also make it suitable for fragment-based drug discovery approaches.

The synthesis of 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid typically involves cross-coupling reactions between appropriately functionalized pyridine and pyrazole precursors, followed by careful oxidation steps. This synthetic route aligns with current interests in "green chemistry approaches to heterocycle synthesis" and "metal-catalyzed C-C bond formation". Researchers have developed various optimized protocols to improve the yield and purity of this valuable intermediate, responding to common laboratory questions about "best methods for pyridine-pyrazole synthesis".

Quality control of 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its applications in medicinal chemistry, as even minor impurities can significantly affect biological screening results. This addresses frequent quality-related searches such as "analytical methods for heterocyclic carboxylic acids" and "importance of purity in pharmaceutical intermediates".

From a commercial perspective, 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid has seen growing demand from pharmaceutical companies and contract research organizations. The market for such specialty chemical intermediates is expanding, driven by increased R&D spending in drug discovery. This trend correlates with search terms like "market trends for pharmaceutical building blocks" and "custom synthesis of heterocyclic compounds". Several specialty chemical suppliers now offer this compound in various quantities, from milligram to kilogram scale.

In conclusion, 5-(1-ethyl-1H-pyrazol-4-yl)pyridine-2-carboxylic acid (CAS No. 1344004-36-9) represents a valuable chemical entity with wide-ranging applications in medicinal chemistry and drug discovery. Its unique structural features, synthetic accessibility, and demonstrated utility in developing bioactive molecules make it an important compound in modern pharmaceutical research. As the field continues to explore new small molecule therapeutics, this pyridine-pyrazole derivative is likely to maintain its relevance, addressing ongoing research needs reflected in search queries about "novel heterocyclic scaffolds for drug development" and "multifunctional pharmaceutical intermediates".